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molecular formula C9H5F2NO2 B067966 5,6-difluoro-1H-indole-2-carboxylic acid CAS No. 169674-35-5

5,6-difluoro-1H-indole-2-carboxylic acid

Cat. No. B067966
CAS RN: 169674-35-5
M. Wt: 197.14 g/mol
InChI Key: XBVUJSXNSDFADV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05494928

Procedure details

A solution of 2.06 g of ethyl 5,6-difluoroindole-2-carboxylate in 90 ml of ethanol was treated with 45 ml of 2N sodium hydroxide solution and stirred at room temperature for 17 hours. The alcohol was evaporated and the residue was treated with 50 ml of 2N hydrochloric acid. The separated crystals were filtered off, washed with water and dried. 1.78 g (98.8%) of 5,6-difluoroindole-2-carboxylic acid were obtained as brown crystals with m.p. 279°-280°.
Name
ethyl 5,6-difluoroindole-2-carboxylate
Quantity
2.06 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
45 mL
Type
reactant
Reaction Step One
Name
ethanol
Quantity
90 mL
Type
solvent
Reaction Step One
Name
5,6-difluoroindole-2-carboxylic acid
Yield
98.8%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][C:10]=1[F:11])[NH:7][C:6]([C:12]([O:14]CC)=[O:13])=[CH:5]2.[OH-].[Na+]>C(O)C>[F:1][C:2]1[CH:3]=[C:4]2[C:8](=[CH:9][C:10]=1[F:11])[NH:7][C:6]([C:12]([OH:14])=[O:13])=[CH:5]2 |f:1.2|

Inputs

Step One
Name
ethyl 5,6-difluoroindole-2-carboxylate
Quantity
2.06 g
Type
reactant
Smiles
FC=1C=C2C=C(NC2=CC1F)C(=O)OCC
Name
sodium hydroxide
Quantity
45 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
ethanol
Quantity
90 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirred at room temperature for 17 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The alcohol was evaporated
ADDITION
Type
ADDITION
Details
the residue was treated with 50 ml of 2N hydrochloric acid
FILTRATION
Type
FILTRATION
Details
The separated crystals were filtered off
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 17 h
Name
5,6-difluoroindole-2-carboxylic acid
Type
product
Smiles
FC=1C=C2C=C(NC2=CC1F)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 1.78 g
YIELD: PERCENTYIELD 98.8%
YIELD: CALCULATEDPERCENTYIELD 98.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.